Cas no 61390-98-5 (Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide)
61390-98-5 structure
Product Name:Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide
CAS No:61390-98-5
MF:C10H16BrN3O2
MW:290.156941413879
CID:481120
PubChem ID:71396228
Update Time:2025-04-19
Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide Chemical and Physical Properties
Names and Identifiers
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- Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide
- (4-amino-2-nitrophenyl)methyl-trimethylazanium,bromide
- (4-Amino-2-nitrophenyl)-N,N,N-trimethylmethanaminium bromide
- DTXSID90817806
- 61390-98-5
-
- Inchi: 1S/C10H16N3O2.BrH/c1-13(2,3)7-8-4-5-9(11)6-10(8)12(14)15;/h4-6H,7,11H2,1-3H3;1H/q+1;/p-1
- InChI Key: BLSXBPWFLMSODD-UHFFFAOYSA-M
- SMILES: [Br-].[O-][N+](C1C=C(C=CC=1C[N+](C)(C)C)N)=O
Computed Properties
- Exact Mass: 272.9174
- Monoisotopic Mass: 289.04259g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 232
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 71.8Ų
Experimental Properties
- PSA: 65.44
Benzenemethanaminium, 4-amino-N,N,N-trimethyl-2-nitro-, bromide Related Literature
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Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
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Veluru Jagadeesh babu,Sesha Vempati RSC Adv., 2015,5, 66367-66375
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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